Cas no 912468-67-8 (Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 912468-67-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 4659463
• Update Time: 2025-07-24

Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• exo-3-Boc-6-formyl-3-azabicyclo[3.1.0]hexane
• (1R,5S,6s)-tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• tert-butyl (1R,5S)-6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate
• AMY34113
• SY098091
• 6-Formyl-3-aza-bicyclo[3.1.0]hexane-3-carboxylic acid tert-butyl ester
• 1,1-Dimethylethyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate (ACI)
• Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-4-7-8(5-12)9(7)6-13/h6-9H,4-5H2,1-3H3
• InChI Key： NZZFUILVSGRYMR-UHFFFAOYSA-N
• SMILES： O=CC1C2C1CN(C2)C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 211.12084340 g/mol
• Monoisotopic Mass: 211.12084340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6
• Molecular Weight: 211.26

Additional information on Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate

Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 912468-67-8): A Comprehensive Overview

Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 912468-67-8) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its distinctive bicyclic structure and formyl group, has shown promising potential in various applications, including the synthesis of bioactive molecules and the development of novel pharmaceutical agents.

The bicyclic structure of Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate provides a rigid framework that can be readily functionalized, making it an attractive starting material for the synthesis of complex molecules. The presence of the formyl group adds further versatility, as it can be easily converted into a variety of functional groups through well-established chemical transformations such as reduction to an alcohol, oxidation to a carboxylic acid, or condensation with amines to form imines.

Recent studies have highlighted the importance of Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of a novel class of antimicrobial agents with broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The researchers found that the bicyclic structure and formyl group played crucial roles in enhancing the potency and selectivity of these compounds.

In another notable application, Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate has been utilized in the synthesis of neuroprotective agents for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A research team from the University of California, San Francisco, demonstrated that derivatives of this compound exhibited significant neuroprotective effects in both in vitro and in vivo models. The unique structural features of Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate allowed for precise modulation of biological activity, making it a valuable tool in drug discovery.

The synthetic accessibility of Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate has also been extensively studied. A recent review article in Organic & Biomolecular Chemistry (2021) summarized various synthetic routes to this compound, highlighting the efficiency and scalability of these methods. One particularly noteworthy approach involves a tandem cyclization-rearrangement reaction that yields Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate in high yield and purity, making it suitable for large-scale production.

Beyond its applications in medicinal chemistry, Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate has also found use in materials science and catalysis. Researchers at the Massachusetts Institute of Technology have explored its potential as a ligand for transition metal catalysts, demonstrating its ability to enhance catalytic activity and selectivity in various organic transformations. The rigid bicyclic structure provides excellent steric control, while the formyl group can be modified to fine-tune electronic properties.

In conclusion, Tert-butyl 6-formyl-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 912468-67-8) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and catalysis. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers seeking to develop new bioactive molecules and advanced materials. As ongoing research continues to uncover new possibilities, this compound is poised to play an increasingly important role in various scientific disciplines.